Cas no 65604-75-3 (4-tert-Butylbenzenesulfonohydrazide)

• Product Name: 4-tert-Butylbenzenesulfonohydrazide
• CAS No: 65604-75-3
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• MDL: MFCD00229050
• CID: 3058141
• PubChem ID: 4567613
• Update Time: 2025-10-24

4-tert-Butylbenzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl)benzenesulfonohydrazide
• 4-tert-butylbenzenesulfonohydrazide
• STK111533
• 65604-75-3
• VS-04975
• ALBB-002772
• MFCD00229050
• 4-tert-butylbenzene-1-sulfonohydrazide
• SCHEMBL419881
• BBL015568
• AKOS000305647
• F88330
• CS-0319638
• 4-tert-Butylbenzenesulfonohydrazide

• MDL： MFCD00229050
• Inchi： 1S/C10H16N2O2S/c1-10(2,3)8-4-6-9(7-5-8)15(13,14)12-11/h4-7,12H,11H2,1-3H3
• InChI Key： VFQNBUDJNQNYIB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)(C)C)(NN)(=O)=O

Computed Properties

• Exact Mass: 228.09324893g/mol
• Monoisotopic Mass: 228.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 80.6Ų

4-tert-Butylbenzenesulfonohydrazide Security Information

• Storage Condition：(BD506045)

Additional information on 4-tert-Butylbenzenesulfonohydrazide

4-Tert-Butylbenzenesulfonohydrazide: A Comprehensive Overview

The compound with CAS No. 65604-75-3, commonly referred to as 4-tert-butylbenzenesulfonohydrazide, is a significant chemical entity in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a sulfonamide group with a tert-butyl-substituted benzene ring. The sulfonohydrazide functional group imparts versatile reactivity, making it a valuable intermediate in the synthesis of various bioactive compounds and advanced materials.

Recent studies have highlighted the potential of 4-tert-butylbenzenesulfonohydrazide in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor for the synthesis of hydrazones and thiosemicarbazones, which are known for their antioxidant and anti-inflammatory properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase.

In addition to its pharmaceutical applications, 4-tert-butylbenzenesulfonohydrazide has gained attention in the field of polymer chemistry. Its ability to act as a crosslinking agent has been leveraged in the development of thermally stable polymers for high-performance applications. A 2022 paper in Polymer Science highlighted its use in synthesizing polyurethanes with enhanced mechanical properties, making it a promising candidate for aerospace and automotive industries.

The synthesis of 4-tert-butylbenzenesulfonohydrazide typically involves a multi-step process that begins with the sulfonation of tert-butylbenzene. This is followed by the introduction of the hydrazide group through a nucleophilic substitution reaction. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. For example, researchers at the University of California have developed a palladium-catalyzed method that significantly improves the yield and purity of this compound.

Beyond its chemical synthesis, the stability and reactivity of 4-tert-butylbenzenesulfonohydrazide have been extensively studied under various conditions. Computational chemistry models have provided insights into its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic pathways. These studies underscore its potential as a building block for complex molecular architectures.

In terms of environmental impact, recent life cycle assessments (LCAs) have evaluated the sustainability of processes involving 4-tert-butylbenzenesulfonohydrazide. Findings indicate that while its production currently relies on non-renewable resources, ongoing research into bio-based feedstocks could significantly reduce its carbon footprint in the future.

The versatility of 4-tert-butylbenzenesulfonohydrazide continues to drive innovation across multiple disciplines. Its role as both an intermediate and a final product positions it at the forefront of modern chemical research. As new applications emerge and synthetic methods evolve, this compound is poised to play an increasingly important role in advancing science and technology.